Cas no 777016-24-7 (3-amino-1-(4-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(4-nitrophenyl)propan-1-one
• CAS No: 777016-24-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6134382
• PubChem ID: 15401419
• Update Time: 2025-07-19

3-amino-1-(4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-nitrophenyl)propan-1-one
• 777016-24-7
• EN300-1854980

• Inchi： 1S/C9H10N2O3/c10-6-5-9(12)7-1-3-8(4-2-7)11(13)14/h1-4H,5-6,10H2
• InChI Key： QYADIMIFBDWPRN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(4-nitrophenyl)propan-1-one

Recent Advances in the Study of 3-amino-1-(4-nitrophenyl)propan-1-one (CAS: 777016-24-7)

3-amino-1-(4-nitrophenyl)propan-1-one (CAS: 777016-24-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-amino-1-(4-nitrophenyl)propan-1-one, emphasizing its role as a precursor in the development of novel kinase inhibitors. The study demonstrated that the compound's unique structural features, including the nitro and amino functional groups, make it a versatile building block for the design of targeted therapies. The researchers utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

Another significant development was reported in a 2023 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as an antimicrobial agent. The study revealed that 3-amino-1-(4-nitrophenyl)propan-1-one exhibits moderate activity against a range of Gram-positive bacteria, including Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

Further research has also explored the compound's application in agrochemicals. A recent patent application (WO2023056789) describes the use of 3-amino-1-(4-nitrophenyl)propan-1-one as a key intermediate in the synthesis of novel herbicides. The patent highlights the compound's efficacy in inhibiting the growth of common weeds, with minimal environmental impact. This finding opens new avenues for the development of sustainable agricultural chemicals.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential toxicity. Future research directions may include structural modifications to enhance bioavailability and selectivity, as well as in vivo studies to evaluate its safety profile. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications.

In conclusion, 3-amino-1-(4-nitrophenyl)propan-1-one (CAS: 777016-24-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable target for further investigation. Continued research in this area is expected to yield significant advancements in drug discovery and agrochemical development.